Cas no 1402821-24-2 (Ca2+ channel agonist 1)

• Product Name: Ca2+ channel agonist 1
• CAS No: 1402821-24-2
• MF: C₁₉H₂₆N₆O
• MW: 354.4493
• CID: 2601790
• PubChem ID: 69472592
• Update Time: 2025-06-27

Ca2+ channel agonist 1 Chemical and Physical Properties

Names and Identifiers

• Ca2+ channel agonist 1
• CGC82124
• BDBM50400565
• (2R)-2-[[6-(benzylamino)-9-propylpurin-2-yl]amino]butan-1-ol
• (R)-2-(6-(Benzylamino)-9-propyl-9H-purin-2-ylamino)butan-1-ol
• (R)-2-((6-(Benzylamino)-9-propyl-9H-purin-2-yl)amino)butan-1-ol
• CHEMBL2206262
• DA-61989
• NCGC00485485-01
• 1402821-24-2
• (R)-2-((6-(Benzylamino)-9-propyl-9H-purin-2-yl)amino)butan-1-ol?
• SCHEMBL5517026
• AKOS030526486
• F77826
• MS-25538
• LKXPLOHGQSEPEM-OAHLLOKOSA-N

• Inchi： 1S/C19H26N6O/c1-3-10-25-13-21-16-17(20-11-14-8-6-5-7-9-14)23-19(24-18(16)25)22-15(4-2)12-26/h5-9,13,15,26H,3-4,10-12H2,1-2H3,(H2,20,22,23,24)/t15-/m1/s1
• InChI Key： LKXPLOHGQSEPEM-OAHLLOKOSA-N
• SMILES： O([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[H])N([H])C1=NC(=C2C(=N1)N(C([H])=N2)C([H])([H])C([H])([H])C([H])([H])[H])N([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 354.21680947g/mol
• Monoisotopic Mass: 354.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.9

Ca2+ channel agonist 1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Ca2+ channel agonist 1

Ca2+ channel agonist 1 (CAS No. 1402821-24-2): A Comprehensive Overview in Modern Pharmacology

The compound Ca2+ channel agonist 1, identified by the CAS number 1402821-24-2, represents a significant advancement in the field of pharmacological research and drug development. As a selective modulator of calcium ion channels, this compound has garnered considerable attention for its potential therapeutic applications, particularly in the modulation of cardiovascular and neurological functions. The precise interaction of Ca2+ channel agonist 1 with cellular signaling pathways underscores its importance in understanding and addressing various physiological and pathological conditions.

In recent years, the study of calcium ion channels has been a cornerstone in the exploration of novel therapeutic strategies. Calcium channels play a pivotal role in a multitude of cellular processes, including muscle contraction, neurotransmitter release, and hormone secretion. The development of compounds like Ca2+ channel agonist 1 aims to harness these mechanisms to develop treatments for conditions such as hypertension, arrhythmias, and neurodegenerative disorders. The compound’s ability to selectively activate specific subtypes of calcium channels makes it a promising candidate for targeted therapy.

The latest research on Ca2+ channel agonist 1 has revealed intriguing insights into its pharmacological profile. Studies have demonstrated that this compound exhibits high affinity for L-type calcium channels, which are predominantly found in cardiac and smooth muscle cells. By binding to these channels, Ca2+ channel agonist 1 induces sustained calcium influx, leading to enhanced muscle contraction and increased intracellular signaling. This mechanism has been particularly investigated for its potential in managing cardiovascular diseases, where modulation of calcium dynamics is crucial.

Moreover, the therapeutic potential of Ca2+ channel agonist 1 extends beyond cardiovascular applications. Emerging evidence suggests that this compound may also play a role in neuroprotection and cognitive enhancement. Calcium dysregulation is a hallmark of several neurological disorders, including Alzheimer’s disease and Parkinson’s disease. By carefully modulating calcium levels within neurons, Ca2+ channel agonist 1 may help mitigate the pathological processes associated with these conditions. Preclinical studies have shown promising results in animal models, indicating that this compound could be a valuable asset in the development of neuroprotective therapies.

The synthetic chemistry behind Ca2+ channel agonist 1 is equally fascinating. The molecular structure of this compound has been meticulously designed to optimize its interaction with calcium channels while minimizing off-target effects. Advanced computational modeling techniques have been employed to predict and refine the binding properties of Ca2+ channel agonist 1, ensuring high selectivity and efficacy. This approach underscores the interdisciplinary nature of modern drug development, where insights from chemistry, biology, and computational science converge to create innovative therapeutic agents.

In clinical settings, the potential applications of Ca2+ channel agonist 1 are being rigorously evaluated through ongoing clinical trials. These trials aim to assess the safety and efficacy of the compound in human subjects across various therapeutic indications. Preliminary results have been encouraging, demonstrating that Ca2+ channel agonist 1 can produce significant improvements in patients with cardiovascular disorders without causing adverse effects commonly associated with other calcium modulating agents.

The future prospects for Ca2+ channel agonist 1 are bright, with researchers exploring new avenues for its application. Combination therapies involving Ca2+ channel agonist 1 with other pharmacological agents are being investigated to enhance therapeutic outcomes. Additionally, efforts are underway to develop derivatives of this compound that exhibit even greater selectivity and potency. Such advancements would further solidify the position of Ca2+ channel agonist 1 as a cornerstone in modern pharmacology.

In conclusion, represents a remarkable achievement in the field of medicinal chemistry. Its ability to selectively modulate calcium ion channels opens up new possibilities for treating a wide range of diseases, particularly those related to cardiovascular and neurological functions. As research continues to uncover more about its mechanisms and applications, it is clear that this compound will play an increasingly important role in shaping the future of pharmacological interventions.